Trichloroethoxytitanium

• IUPAC Name: ethanol;trichlorotitanium
• InChI: InChI=1S/C2H6O.3ClH.Ti/c1-2-3;;;;/h3H,2H2,1H3;3*1H;/q;;;;+3/p-3
• InChI Key: MNLMLEWXCMFNFO-UHFFFAOYSA-K
• Canonical SMILES: CCO.Cl[Ti](Cl)Cl
• Molecular Formula: C2H6Cl3OTi
• Molecular Weight: 200.29 g/mol
• CAS No.: 3112-67-2

Description

Trichloroethoxytitanium is an organotitanium compound with the molecular formula C2H2Cl3OTi. It is known for its unique chemical properties and applications in various fields, including chemistry, biology, medicine, and industry. The compound is characterized by its high reactivity and ability to form stable complexes with other molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions: Trichloroethoxytitanium can be synthesized through the reaction of titanium tetrachloride with ethanol. The reaction typically occurs under controlled conditions to ensure the formation of the desired product. The general reaction is as follows:

$$\text{TiCl}_4 + \text{C}_2\text{H}_5\text{OH} \rightarrow \text{C}_2\text{H}_2\text{Cl}_3\text{OTi} + \text{HCl}$$TiCl4​+C2​H5​OH→C2​H2​Cl3​OTi+HCl

Industrial Production Methods: In industrial settings, the production of this compound involves the use of high-purity titanium tetrachloride and ethanol. The reaction is carried out in a controlled environment to prevent contamination and ensure high yield. The process may also involve the use of catalysts to enhance the reaction rate and efficiency .

Chemical Reactions Analysis

Types of Reactions: Trichloroethoxytitanium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form titanium dioxide and other oxidation products.

Reduction: It can be reduced to form lower oxidation state titanium compounds.

Substitution: this compound can undergo substitution reactions where the chlorine atoms are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include oxygen and hydrogen peroxide.

Reduction: Reducing agents such as hydrogen gas or metal hydrides are used.

Substitution: Reagents like alkyl halides or organometallic compounds are employed.

Major Products Formed:

Oxidation: Titanium dioxide (TiO2)

Reduction: Titanium trichloride (TiCl3)

Substitution: Various organotitanium compounds

Scientific Research Applications

Trichloroethoxytitanium has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other titanium compounds and as a catalyst in organic reactions.

Biology: The compound is studied for its potential use in biological systems, including as a reagent in biochemical assays.

Industry: this compound is used in the production of high-performance materials, including coatings and composites

Mechanism of Action

The mechanism of action of trichloroethoxytitanium involves its ability to form stable complexes with other molecules. This property allows it to act as a catalyst in various chemical reactions. The compound interacts with molecular targets through coordination bonds, facilitating the transformation of reactants into products. The pathways involved in these reactions are influenced by the specific conditions and reagents used .

Comparison with Similar Compounds

Titanium Tetrachloride (TiCl4): A precursor for the synthesis of trichloroethoxytitanium.

Titanium Trichloride (TiCl3): A reduction product of this compound.

Titanium Dioxide (TiO2): An oxidation product of this compound.

Uniqueness: this compound is unique due to its ability to form stable complexes and its versatility in undergoing various chemical reactions. Unlike titanium tetrachloride, which is highly reactive and corrosive, this compound is more stable and easier to handle. Its unique properties make it valuable in both research and industrial applications .